Cas no 1247419-45-9 (2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1247419-45-9
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 5231486
• Update Time: 2025-10-20

2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid
• 2-(3-Chloro-4-methylphenyl)-2H-1,2,3-triazole-4-carboxylicacid
• 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3-chloro-4-methylphenyl)-

• Inchi： 1S/C10H8ClN3O2/c1-6-2-3-7(4-8(6)11)14-12-5-9(13-14)10(15)16/h2-5H,1H3,(H,15,16)
• InChI Key： KECZOYQOJAZGIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)N1N=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.8
• Topological Polar Surface Area: 68

Additional information on 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid

Comprehensive Overview of 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1247419-45-9)

2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1247419-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative is characterized by its unique molecular structure, which combines a chloro-methyl phenyl group with a triazole carboxylic acid moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and enzyme inhibitors.

The compound's CAS number 1247419-45-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its structure-activity relationship (SAR) to optimize its efficacy in target applications. For instance, the chloro and methyl substituents on the phenyl ring are known to influence electronic and steric properties, which can enhance binding affinity to biological targets. Meanwhile, the triazole core is a versatile scaffold in medicinal chemistry, frequently employed in drugs targeting inflammation and infectious diseases.

In recent years, the demand for triazole-based compounds like 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid has surged due to their potential in addressing antibiotic resistance, a global health crisis. Scientists are actively investigating its role in disrupting microbial cell membranes or inhibiting essential enzymes. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.

From an industrial perspective, this compound aligns with the growing focus on green chemistry and sustainable synthesis. Researchers are optimizing routes to produce CAS No. 1247419-45-9 with minimal waste and energy consumption, leveraging techniques such as catalysis and flow chemistry. These advancements not only reduce environmental impact but also lower production costs, making it more accessible for large-scale applications.

Another area of interest is the compound's potential in crop protection. As agrochemical companies seek alternatives to traditional pesticides, triazole derivatives are being evaluated for their ability to combat plant pathogens while minimizing ecological harm. The chloro-methyl phenyl group, in particular, may contribute to systemic activity, ensuring prolonged efficacy in field conditions.

For analytical chemists, 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid presents challenges and opportunities in method development. Techniques like HPLC and mass spectrometry are employed to quantify its purity and stability, which are critical for regulatory submissions. Furthermore, computational tools such as molecular docking help predict its interactions with biological targets, accelerating drug discovery pipelines.

In summary, CAS No. 1247419-45-9 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility and adaptability to modern synthetic methodologies position it as a key player in addressing contemporary scientific challenges. As research progresses, this compound is likely to feature prominently in innovations aimed at improving human health and environmental sustainability.